Cas no 2171859-23-5 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(2,2,2-trifluoroethyl)acetamido}acetic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(2,2,2-trifluoroethyl)acetamido}acetic acid
• CAS No: 2171859-23-5
• MF: C₂₃H₂₃F₃N₂O₆
• MW: 480.433737039566
• CID: 6149676
• PubChem ID: 165529546
• Update Time: 2025-06-08

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(2,2,2-trifluoroethyl)acetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(2,2,2-trifluoroethyl)acetamido}acetic acid
• 2171859-23-5
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-(2,2,2-trifluoroethyl)acetamido}acetic acid
• EN300-1494239

• Inchi： 1S/C23H23F3N2O6/c24-23(25,26)14-28(11-21(30)31)20(29)13-33-10-9-27-22(32)34-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19H,9-14H2,(H,27,32)(H,30,31)
• InChI Key： RGGGOZORTZHNPM-UHFFFAOYSA-N
• SMILES： FC(CN(CC(=O)O)C(COCCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 480.15082094g/mol
• Monoisotopic Mass: 480.15082094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(2,2,2-trifluoroethyl)acetamido}acetic acid

Comprehensive Analysis of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(2,2,2-trifluoroethyl)acetamido}acetic acid (CAS No. 2171859-23-5)

The compound 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(2,2,2-trifluoroethyl)acetamido}acetic acid (CAS No. 2171859-23-5) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a trifluoroethyl group and an Fmoc-protected amine, makes it invaluable in solid-phase peptide synthesis (SPPS) and drug discovery. Researchers are increasingly focusing on this compound due to its role in developing targeted therapeutics and biomolecular probes.

One of the most searched questions in peptide chemistry is: "How does Fmoc protection enhance peptide synthesis?" The answer lies in the stability and selectivity offered by the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group, which is a cornerstone of modern peptide assembly. The 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(2,2,2-trifluoroethyl)acetamido}acetic acid exemplifies this advantage, as its Fmoc group can be selectively removed under mild basic conditions, minimizing side reactions.

Another trending topic in pharmaceutical research is the demand for fluorinated compounds. The trifluoroethyl moiety in this molecule enhances its metabolic stability and lipophilicity, making it a candidate for bioactive molecule design. This aligns with the growing interest in fluorine-containing drugs, which dominate nearly 30% of FDA-approved pharmaceuticals. The CAS No. 2171859-23-5 compound thus bridges peptide chemistry and medicinal chemistry.

From a synthetic chemistry perspective, the compound’s acetamido acetic acid backbone offers versatility in conjugation chemistry. It is frequently employed in linker designs for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). These applications are hot topics in cancer therapy and degradation technologies, as evidenced by rising Google Trends data for terms like "ADC linker optimization" and "PROTAC design principles."

Quality control of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(2,2,2-trifluoroethyl)acetamido}acetic acid is critical, with HPLC and LC-MS being the gold-standard analytical techniques. Researchers often search for "HPLC methods for Fmoc-amino acids" to ensure purity in peptide synthesis. The compound’s CAS No. 2171859-23-5 is also indexed in major chemical databases like Reaxys and SciFinder, underscoring its relevance in academic and industrial R&D.

In conclusion, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(2,2,2-trifluoroethyl)acetamido}acetic acid represents a convergence of peptide synthesis, fluorine chemistry, and bioconjugation. Its applications in drug development and chemical biology make it a compound of enduring interest, particularly as the demand for precision medicine and next-generation therapeutics continues to rise.